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Compound of Interest

Compound Name: Syntide 2 tfa

Cat. No.: B15619468

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Syntide 2 trifluoroacetate is a synthetic peptide that has become an invaluable tool in cellular

signaling research. Its primary utility lies in its role as a substrate for several key protein

kinases, most notably Calcium/calmodulin-dependent protein kinase II (CaMKII) and Protein

Kinase A (PKA). This guide provides an in-depth overview of the fundamental properties of

Syntide 2 trifluoroacetate, detailed experimental protocols for its use, and visualizations of

relevant signaling pathways and workflows.

Core Properties of Syntide 2 Trifluoroacetate
Syntide 2 is a 15-amino acid peptide with the sequence Pro-Leu-Ala-Arg-Thr-Leu-Ser-Val-Ala-

Gly-Leu-Pro-Gly-Lys-Lys-OH[1][2]. The trifluoroacetate salt form enhances its stability and

solubility.
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Property Value Source(s)

Molecular Formula C68H122N20O18 (peptide) [1][2][3]

Molecular Weight 1507.8 g/mol (peptide) [1][2][3]

Molecular Formula (TFA Salt) C70H123F3N20O20 [4]

Molecular Weight (TFA Salt) 1621.84 g/mol [4]

Amino Acid Sequence

Pro-Leu-Ala-Arg-Thr-Leu-Ser-

Val-Ala-Gly-Leu-Pro-Gly-Lys-

Lys

[1][2]

Purity Typically ≥95% by HPLC [2]

Appearance
White to off-white lyophilized

solid
[2][4]

Solubility

Soluble in water (up to 2

mg/ml), DMSO, and 1% acetic

acid.[2][4] For aqueous

solutions, sonication may be

required to achieve higher

concentrations.[4][5]

Storage

Store lyophilized peptide at

-20°C or -80°C, protected from

moisture and light.[2][4]

Peptide solutions are less

stable and should be aliquoted

and stored at -20°C or -80°C

for short-term use. Avoid

repeated freeze-thaw cycles.

[6]

Primary Kinase Targets
CaMKII, PKA, Protein Kinase

C (PKC)
[7]

Km for CaMKII ~12 µM [5][8]
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Biological Activity and Mechanism of Action
Syntide 2 mimics a phosphorylation site on glycogen synthase, a physiological substrate of

CaMKII.[2][7] This makes it an excellent substrate for in vitro kinase assays to measure the

activity of CaMKII and other kinases. The threonine residue within the peptide's sequence (Pro-

Leu-Ala-Arg-Thr-Leu-Ser-Val-Ala-Gly-Leu-Pro-Gly-Lys-Lys) is the primary site of

phosphorylation.

The trifluoroacetate (TFA) counter-ion is a remnant of the peptide synthesis process and is

generally considered biochemically inert at the concentrations used in most kinase assays.

However, it is important to be aware of its presence, as high concentrations of TFA can

potentially affect cellular assays.[9]

Experimental Protocols
In Vitro CaMKII Kinase Assay
This protocol outlines a non-radioactive, ELISA-based method for measuring CaMKII activity

using Syntide 2.

Materials:

Syntide 2 trifluoroacetate

Active CaMKII enzyme

ATP

Kinase reaction buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM DTT, 0.1 mM

CaCl2, 1 µM Calmodulin)

Microtiter plates (pre-coated with a generic protein-binding surface)

Phospho-Syntide 2 specific antibody

HRP-conjugated secondary antibody

TMB substrate
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Stop solution (e.g., 2 M H2SO4)

Plate reader

Procedure:

Substrate Coating: Dissolve Syntide 2 in a suitable buffer and coat the wells of a microtiter

plate. Incubate and then wash to remove unbound peptide.

Kinase Reaction:

Prepare a reaction mix containing the kinase buffer, ATP, and the active CaMKII enzyme.

Add the reaction mix to the Syntide 2-coated wells.

Incubate at 30°C for a defined period (e.g., 30-60 minutes) to allow for phosphorylation.

Detection:

Wash the wells to remove the kinase and ATP.

Add the primary antibody specific for phosphorylated Syntide 2 and incubate.

Wash and add the HRP-conjugated secondary antibody. Incubate.

Wash and add the TMB substrate. A blue color will develop.

Quantification:

Stop the reaction by adding the stop solution. The color will turn yellow.

Measure the absorbance at 450 nm using a plate reader. The absorbance is directly

proportional to the amount of phosphorylated Syntide 2 and thus the CaMKII activity.

In Vitro PKA Kinase Assay
A similar ELISA-based protocol can be adapted for measuring PKA activity.

Materials:
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Syntide 2 trifluoroacetate

Active PKA catalytic subunit

ATP

PKA kinase reaction buffer (e.g., 20 mM MOPS, pH 7.0, 10 mM MgCl2, 1 mM DTT)

cAMP (for activation of holoenzyme if not using the catalytic subunit)

Other materials as listed for the CaMKII assay.

Procedure:

The procedure is analogous to the CaMKII assay, with the following modifications:

Kinase Activation: If using the PKA holoenzyme, pre-incubate with cAMP to release the

active catalytic subunit.

Kinase Reaction: Use the PKA-specific reaction buffer and the active PKA enzyme.

Detection: Utilize an antibody that specifically recognizes Syntide 2 phosphorylated by PKA.

The subsequent steps of detection and quantification remain the same.

Signaling Pathways and Experimental Workflows
CaMKII Signaling Pathway
The following diagram illustrates a simplified CaMKII signaling pathway. An increase in

intracellular calcium leads to the binding of calcium to calmodulin (CaM). The Ca2+/CaM

complex then binds to and activates CaMKII, which in turn phosphorylates downstream

substrates like Syntide 2.
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Simplified CaMKII signaling pathway leading to Syntide 2 phosphorylation.

Experimental Workflow for In Vitro Kinase Assay
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The following diagram outlines the logical flow of an in vitro kinase assay using Syntide 2.
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Logical workflow for an in vitro kinase assay using Syntide 2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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